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Compound of Interest

Compound Name: 5-(Trifluoromethyl)indoline

Cat. No.: B062749 Get Quote

Essential Safety and Handling Guide for 5-
(Trifluoromethyl)indoline
Disclaimer: No specific Safety Data Sheet (SDS) for 5-(Trifluoromethyl)indoline was found.

The following guidance is based on the safety data of structurally similar compounds, such as

5-(Trifluoromethyl)indole and other fluorinated indolines. It is imperative to treat 5-
(Trifluoromethyl)indoline as a potentially hazardous substance and to handle it with extreme

care in a controlled laboratory environment. This guide provides crucial safety and logistical

information for researchers, scientists, and drug development professionals.

Hazard Assessment and Safety Data
Based on analogous compounds, 5-(Trifluoromethyl)indoline is anticipated to possess

significant health hazards. The primary routes of exposure are inhalation, ingestion, and skin or

eye contact. The quantitative data for a closely related compound, 5-(Trifluoromethyl)indole, is

summarized below.
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Property Value Reference Compounds

Molecular Formula C₉H₈F₃N 5-(Trifluoromethyl)indoline

Molecular Weight 187.16 g/mol 5-(Trifluoromethyl)indoline

Appearance
Assumed to be a solid powder

or liquid

5-(Trifluoromethyl)indole

(powder)

Melting Point 67-70 °C 5-(Trifluoromethyl)indole

Hazard Statements H300, H315, H319, H335 5-(Trifluoromethyl)indole

Signal Word Danger 5-(Trifluoromethyl)indole

Hazard Class

Acute Toxicity 2 (Oral), Skin

Irritant 2, Eye Irritant 2, STOT

SE 3

5-(Trifluoromethyl)indole

Operational and Disposal Plan: Step-by-Step
Guidance
This section provides a procedural workflow for the safe handling, use, and disposal of 5-
(Trifluoromethyl)indoline.

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure. Engineering controls, such as a

chemical fume hood, should be the primary method of exposure control, supplemented by the

following PPE.[1][2][3]
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Protection Type Recommended Equipment Specifications & Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

Goggles must be worn to

protect from splashes. A face

shield offers an additional layer

of protection for the entire

face.[2][4][5]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile or Neoprene).

Nitrile gloves offer good

resistance to a wide range of

chemicals. Always inspect

gloves for integrity before use

and use proper removal

techniques.[6]

Body Protection Chemical-resistant lab coat.

A lab coat should be worn to

protect against skin contact.

For larger quantities or splash

potential, consider a chemical-

resistant apron or coveralls.[4]

Respiratory Protection

NIOSH-approved respirator

with appropriate cartridges

(e.g., type P2).

Required if ventilation is

inadequate, if there is a risk of

aerosol or dust generation, or

if irritation is experienced.[5][7]

Experimental Workflow: Preparation and Handling
Adherence to a strict protocol is essential for minimizing risk during the handling of 5-
(Trifluoromethyl)indoline.

Preparation:

Ensure a certified chemical fume hood is operational and available.

Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.[5]

Gather and inspect all necessary PPE before entering the handling area.
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Prepare all necessary equipment and reagents to minimize time handling the compound.

Handling:

Conduct all work involving 5-(Trifluoromethyl)indoline inside a chemical fume hood to

control airborne exposure.[6]

Wear the full complement of recommended PPE at all times.

Avoid direct contact with skin, eyes, and clothing.[4][5]

Avoid the formation of dust or aerosols.[5][6]

Do not eat, drink, or smoke in the laboratory or handling area.[6]

Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling is

complete and before leaving the laboratory.[4]

Carefully remove and dispose of contaminated gloves and other disposable PPE in a

designated hazardous waste container.[8]

Decontaminate all work surfaces and equipment after use.

Waste Disposal Plan
As a halogenated organic compound, 5-(Trifluoromethyl)indoline waste must be managed as

hazardous chemical waste and segregated properly.

Waste Segregation: Do not mix this compound with other waste streams unless compatibility

has been verified. Keep halogenated and non-halogenated waste streams separate.[9]

Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste"

and the full chemical name: "5-(Trifluoromethyl)indoline".[9]

Solid Waste: Collect any solid waste (e.g., contaminated wipes, gloves) in a designated,

sealed container.
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Liquid Waste: Collect liquid waste in a designated, sealed, and chemically compatible

container.

Disposal: Dispose of all waste through a licensed hazardous waste disposal facility, in

accordance with all local, state, and federal regulations.[4][9] Leave chemicals in their

original containers if possible.

Emergency Procedures
Spill Response:

Evacuate non-essential personnel from the immediate area.[4][6]

Ensure the area is well-ventilated.

Wearing full PPE, contain the spill using an inert absorbent material (e.g., vermiculite,

sand, or Chemizorb®).[4]

Carefully collect the spilled material and absorbent into a sealed, labeled container for

hazardous waste disposal.[4][6]

Decontaminate the spill site thoroughly.

First Aid Measures:

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Seek immediate

medical attention.[4][5]

Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes

while removing contaminated clothing. Seek medical attention if irritation occurs.[4][5]

Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate

medical attention.[4][5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[5][8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://aksci.com/sds/8090CR_SDS.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_6_Trifluoromethyl_isoquinolin_1_2H_one_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://aksci.com/sds/8090CR_SDS.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Fluoroisoquinoline_1_carbonitrile.pdf
https://aksci.com/sds/8090CR_SDS.pdf
https://aksci.com/sds/8090CR_SDS.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Fluoroisoquinoline_1_carbonitrile.pdf
https://aksci.com/sds/8090CR_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC311920010&countryCode=US&language=en
https://aksci.com/sds/8090CR_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC311920010&countryCode=US&language=en
https://aksci.com/sds/8090CR_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC311920010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC311920010&countryCode=US&language=en
https://www.indofinechemical.com/product-data/attachments/safety_data_sheets/21-205.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b062749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow Diagram
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Caption: Workflow for the safe handling of 5-(Trifluoromethyl)indoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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